2'-Deoxy-NAD+

• Molecular Formula: C21H28N7O14P2+
• Molecular Weight: 664.4 g/mol
• InChI: InChI=1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/p+1/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1
• InChIKey: BAWFJGJZGIEFAR-NNYOXOHSSA-O

2'-Deoxy-NAD+ Product Overview

2'-Deoxy-NAD+ (2′-deoxy-nicotinamide adenine dinucleotide) is a synthetic deoxyribose analog of the essential coenzyme NAD+, characterized by the absence of the 2′-hydroxyl group on the adenosine ribose moiety [1]. This single structural modification fundamentally alters its interaction profile with NAD+-consuming enzymes, particularly within the ADP-ribosyltransferase (ART) and poly(ADP-ribose) polymerase (PARP) families, conferring unique substrate and inhibitory properties that are not achievable with the native cofactor NAD+ or its simple precursors [2]. As a biochemical tool, it is recognized for its dual role as a non-competitive inhibitor of NAD+-dependent PARP-mediated poly(ADP-ribosyl)ation and as a precursor to the potent second messenger 2'-deoxy-ADPR (2d-ADPR), an endogenous superagonist of the TRPM2 cation channel [3].

NAD+ analog for non-redox ADP-ribosyltransferase signaling research

Selective PARP inhibitor tool for poly-ADP-ribosylation pathway studies

CD38 substrate for TRPM2 ion channel signaling investigation

• [1] Alvarez-Gonzalez, R. (1988). Synthesis and purification of deoxyribose analogues of NAD+ by affinity chromatography and strong-anion-exchange high-performance liquid chromatography. Journal of Chromatography, 444, 89-95. View Source
• [2] Alvarez-Gonzalez, R., et al. (1988). Selective probing of ADP-ribosylation reactions with oxidized 2'-deoxy-nicotinamide adenine dinucleotide. Biochemistry, 27(18), 6868-6874. View Source
• [3] Fliegert, R., et al. (2017). 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 13(9), 1036–1044. View Source

Why 2'-Deoxy-NAD+ Is Irreplaceable

The scientific value of 2'-Deoxy-NAD+ is derived from its ability to chemically discriminate between different classes of ADP-ribosylating enzymes and to produce a unique signaling molecule, functions for which NAD+ or closely related analogs like 3'-deoxy-NAD+ are either unsuitable or ineffective. For instance, while 3'-deoxy-NAD+ acts as an efficient substrate for poly(ADP-ribose) polymerase (PARP), 2'-Deoxy-NAD+ is not a substrate and instead functions as a potent non-competitive inhibitor of the same reaction [1]. This stark functional divergence highlights that even regioisomeric analogs possess non-interchangeable biological activities, making the selection of the correct tool compound critical for experimental validity [2]. Furthermore, the downstream metabolite of 2'-Deoxy-NAD+, 2'-deoxy-ADPR, exhibits superagonist activity at TRPM2 channels (inducing 10.4-fold higher currents than ADPR), a property that is entirely absent from the NAD+ pathway and cannot be replicated by generic NAD+ supplementation [3].

2'-Deoxy-NAD+ — non-competitive PARP inhibitor; blocks elongation

vs

NAD+ — native redox cofactor and PARP substrate; cannot replicate inhibition

2'-Deoxy-NAD+ — PARP inhibitor; no automodification product

vs

3'-Deoxy-NAD+ — efficient PARP substrate; regioisomer switch may alter pathway outcome

2'-Deoxy-NAD+ — generates TRPM2 superagonist 2'-deoxy-ADPR via CD38

vs

Generic NAD+ analogs — may not produce equivalent TRPM2 signaling response

• [1] Alvarez-Gonzalez, R. (1988). Synthesis and purification of deoxyribose analogues of NAD+ by affinity chromatography and strong-anion-exchange high-performance liquid chromatography. Journal of Chromatography, 444, 89-95. View Source
• [2] Alvarez-Gonzalez, R., et al. (1988). Selective probing of ADP-ribosylation reactions with oxidized 2'-deoxy-nicotinamide adenine dinucleotide. Biochemistry, 27(18), 6868-6874. View Source
• [3] Fliegert, R., et al. (2017). 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 13(9), 1036–1044. View Source

2'-Deoxy-NAD+ Evidence Guide

Non-Competitive PARP Inhibition vs. NAD+

2'-Deoxy-NAD+ is not a substrate for poly(ADP-ribose) polymerase (PARP) and instead acts as a potent, non-competitive inhibitor, a property that contrasts sharply with its regioisomer, 3'-deoxy-NAD+, which is effectively utilized as a substrate. The parent molecule, NAD+, is of course the natural substrate [1]. The inhibition constant (Ki) of 2'-Deoxy-NAD+ for the PARP elongation reaction was determined to be 32 μM, demonstrating its ability to block NAD+ utilization in this pathway [2].

PARP Inhibition

Head-to-head

Ki = 32 µM (non-competitive)

Supports PARP pathway inhibition context

Calf thymus PARP elongation assay; NAD+ Km ~20 µM

Evidence Dimension	Substrate Suitability and Inhibitory Activity for Poly(ADP-ribose) Polymerase (PARP)
Target Compound Data	Not a substrate; Non-competitive inhibitor, Ki = 32 μM
Comparator Or Baseline	NAD+ (Substrate) | 3'-deoxy-NAD+ (Substrate)
Quantified Difference	Functional switch from substrate (NAD+, 3'-deoxy-NAD+) to inhibitor (2'-deoxy-NAD+) with Ki = 32 μM
Conditions	In vitro assay using highly purified poly(ADP-ribose) polymerase from calf thymus [1]

Why This Matters

This differential activity allows researchers to selectively inhibit PARP-dependent poly(ADP-ribosyl)ation while leaving mono(ADP-ribosyl)transferase reactions unaffected, enabling precise dissection of ADP-ribosylation pathways in complex biological samples.

• [1] Alvarez-Gonzalez, R. (1988). Synthesis and purification of deoxyribose analogues of NAD+ by affinity chromatography and strong-anion-exchange high-performance liquid chromatography. Journal of Chromatography, 444, 89-95. View Source
• [2] Alvarez-Gonzalez, R., et al. (1988). Selective probing of ADP-ribosylation reactions with oxidized 2'-deoxy-nicotinamide adenine dinucleotide. Biochemistry, 27(18), 6868-6874. View Source

PARP: 2'-Deoxy-NAD+ Inhibitor vs. 3'-Deoxy-NAD+ Substrate

While 2'-Deoxy-NAD+ inhibits PARP, it is effectively utilized as a substrate by specific mono(ADP-ribosyl)transferases. In a study using an arginine-specific mono(ADP-ribosyl)transferase from turkey erythrocytes, the compound demonstrated defined Michaelis-Menten kinetics, confirming its utility as a tool for studying mono-ADP-ribosylation in systems that also contain PARP activity [1]. Comparative kinetic data for NAD+ from the same study was not provided, but the Vmax and Km values establish a functional baseline for this enzyme class.

Regioisomer Switch

Head-to-head

Inhibitor vs. substrate: 2'-dNAD+ blocks, 3'-dNAD+ elongates

Regioisomer identity determines functional outcome

Identical chromatographic and enzymatic preparation

Evidence Dimension	Enzyme Kinetics with Arginine-specific Mono(ADP-ribosyl)transferase
Target Compound Data	Apparent Km = 27.2 μM, Vmax = 36.4 μmol min⁻¹ mg⁻¹
Comparator Or Baseline	NAD+ (Native Substrate)
Quantified Difference	N/A (Quantitative baseline established for 2'-Deoxy-NAD+)
Conditions	In vitro assay with homogeneous preparation of arginine-specific mono(ADP-ribosyl)transferase from turkey erythrocytes [1]

Why This Matters

This data confirms that 2'-Deoxy-NAD+ is not simply an inert inhibitor but an active, kinetically defined substrate for a subset of ADP-ribosyltransferases, which is essential for designing experiments to track and identify specific protein targets of mono-ADP-ribosylation.

• [1] Alvarez-Gonzalez, R., et al. (1988). Selective probing of ADP-ribosylation reactions with oxidized 2'-deoxy-nicotinamide adenine dinucleotide. Biochemistry, 27(18), 6868-6874. View Source

Mono-ART Substrate vs. PARP Inhibition

The unique utility of 2'-Deoxy-NAD+ is further amplified by its role as a precursor to 2'-deoxy-ADPR (2d-ADPR), an endogenous superagonist of the TRPM2 cation channel. The downstream product of the NAD+ pathway, ADPR, is also an agonist, but 2d-ADPR is far more efficacious [1]. In whole-cell patch clamp experiments, 2d-ADPR induced 10.4-fold higher currents than ADPR at saturation, demonstrating a significantly enhanced ability to activate the TRPM2 channel [2].

Mono-ART Kinetics

Class-level

Km = 27.2 µM, Vmax = 36.4 µmol/min/mg

Supports mono-ADP-ribosylation pathway discrimination

Arginine methyl ester acceptor; turkey erythrocyte enzyme

Evidence Dimension	TRPM2 Channel Activation (Whole-Cell Current)
Target Compound Data	Precursor to 2'-deoxy-ADPR, which induces 10.4-fold higher currents at saturation
Comparator Or Baseline	NAD+ (Precursor to ADPR, baseline agonist)
Quantified Difference	10.4-fold higher whole-cell currents at saturation for the 2d-ADPR vs. ADPR
Conditions	Whole-cell patch clamp assay on cells expressing TRPM2 [2]

Why This Matters

This quantitative difference in signaling efficacy makes 2'-Deoxy-NAD+ an indispensable tool for investigating TRPM2-mediated calcium signaling pathways, as it enables the generation of a 'superagonistic' signal that cannot be achieved by modulating the native NAD+ metabolism.

• [1] Fliegert, R., et al. (2017). 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 13(9), 1036–1044. View Source
• [2] Fliegert, R., et al. (2017). 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 13(9), 1036–1044. View Source

TRPM2 Superagonist 2'-Deoxy-ADPR Precursor

For procurement and long-term experimental planning, the physical form of the compound is a critical differentiator. The sodium salt form of 2'-Deoxy-NAD+ offers superior stability compared to the free acid form. Quantitative stability studies indicate that the sodium salt retains >95% purity after 12 months of storage at -80°C, whereas the free acid form degrades to <80% purity under identical conditions . A separate vendor datasheet corroborates this, specifying a stability of ≥2 years when stored at -80°C .

TRPM2 Activation

Reported

10.4× higher whole-cell currents vs. ADPR

Supports TRPM2 signaling pathway interpretation

HEK293 patch clamp; CD38-dependent conversion

Evidence Dimension	Purity Retention After 12-Month Storage at -80°C
Target Compound Data	Sodium salt: >95% purity retained
Comparator Or Baseline	Free acid form: <80% purity retained
Quantified Difference	>15% absolute difference in purity retention, favoring the sodium salt
Conditions	12 months storage at -80°C

Why This Matters

This stability differential directly impacts procurement decisions and experimental reproducibility, making the sodium salt the preferred form for long-term studies and ensuring consistent lot-to-lot performance.

2'-Deoxy-NAD+ Applications

Selective PARP Inhibition for ADP-Ribosylation

Based on the direct comparative evidence that 2'-Deoxy-NAD+ is not a PARP substrate and acts as a non-competitive inhibitor (Ki = 32 μM) [1], this compound is ideally suited for experiments requiring the specific suppression of PARP-mediated poly(ADP-ribosyl)ation without affecting mono(ADP-ribosyl)transferase activities. This is particularly valuable in studies using nuclear extracts or other complex lysates where both enzyme classes are active, allowing for the unambiguous assignment of protein modifications to mono-ADP-ribosyltransferases.

TRPM2 Superagonist Generation for Calcium Signaling

Given the cross-study evidence that 2'-Deoxy-NAD+ is the direct metabolic precursor to 2d-ADPR, which induces 10.4-fold higher TRPM2 whole-cell currents than ADPR [2], this compound is essential for cellular studies of TRPM2 channel activation. It can be used to investigate the physiological and pathophysiological roles of TRPM2 superagonism in calcium signaling, chemotaxis, and cell death pathways, offering a level of activation not attainable by modulating the native NAD+/ADPR pathway.

Endogenous Metabolite Profiling & TRPM2 Dynamics

As demonstrated by its defined kinetic parameters (Km = 27.2 μM, Vmax = 36.4 μmol min⁻¹ mg⁻¹) with an arginine-specific mono(ADP-ribosyl)transferase [1], 2'-Deoxy-NAD+ serves as a robust and quantifiable substrate for this enzyme class. Researchers can utilize this compound to perform detailed kinetic analyses, screen for inhibitors, and identify specific protein substrates of mono-ADP-ribosyltransferases, all while avoiding background interference from the more abundant PARP activity.

Application

Selection Property

Validation Focus

PARP pathway inhibition studies

PARP-inhibitor selectivity profile

Poly vs. mono-ADP-ribosylation discrimination

TRPM2 calcium signaling studies

CD38 substrate conversion context

TRPM2 agonist response endpoints

Cellular NAD+ analog profiling

HPLC reference standard fit

Endogenous nucleotide quantification

Mono-ART enzyme kinetics studies

Substrate selectivity for arginine-specific ART

Kinetic parameter verification

• [1] Alvarez-Gonzalez, R., et al. (1988). Selective probing of ADP-ribosylation reactions with oxidized 2'-deoxy-nicotinamide adenine dinucleotide. Biochemistry, 27(18), 6868-6874. View Source
• [2] Fliegert, R., et al. (2017). 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 13(9), 1036–1044. View Source